![molecular formula C12H18BrNO3S B261631 5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide](/img/structure/B261631.png)
5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide, also known as BES, is a sulfonamide compound that has been widely used in scientific research as a protein inhibitor. BES has been shown to have a high affinity for the protein Carbonic Anhydrase II (CAII), which plays an important role in regulating the acid-base balance in the body.
Mechanism of Action
5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide inhibits CAII by binding to the zinc ion at the active site of the enzyme. This binding prevents the hydration of carbon dioxide, which leads to a decrease in the production of bicarbonate ions. This compound has been shown to be a competitive inhibitor of CAII, meaning that it competes with the substrate for binding to the enzyme.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound inhibits the activity of CAII in a dose-dependent manner. In vivo studies have shown that this compound can reduce intraocular pressure in animal models of glaucoma, and can also inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide as a protein inhibitor is its high affinity for CAII, which allows for the selective inhibition of this enzyme. Another advantage is its relatively low toxicity, which makes it a safer alternative to other protein inhibitors. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experimental conditions.
Future Directions
There are several future directions for research on 5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide. One area of interest is the development of this compound analogs with improved solubility and selectivity for CAII. Another area of interest is the use of this compound as a tool for studying the role of CAII in various diseases, such as glaucoma, epilepsy, and cancer. Finally, the potential therapeutic applications of this compound as a CAII inhibitor in these diseases should also be explored further.
Synthesis Methods
The synthesis of 5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide involves the reaction of 2-ethoxybenzenesulfonyl chloride with tert-butylamine and potassium bromide in anhydrous dichloromethane. The resulting product is purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
5-bromo-N-(tert-butyl)-2-ethoxybenzenesulfonamide has been widely used in scientific research as a protein inhibitor. It has been shown to have a high affinity for Carbonic Anhydrase II (CAII), which is a zinc-containing enzyme that catalyzes the reversible hydration of carbon dioxide. CAII plays an important role in regulating the acid-base balance in the body, and inhibitors of this enzyme have been studied for their potential therapeutic applications in various diseases, such as glaucoma, epilepsy, and cancer.
properties
Molecular Formula |
C12H18BrNO3S |
---|---|
Molecular Weight |
336.25 g/mol |
IUPAC Name |
5-bromo-N-tert-butyl-2-ethoxybenzenesulfonamide |
InChI |
InChI=1S/C12H18BrNO3S/c1-5-17-10-7-6-9(13)8-11(10)18(15,16)14-12(2,3)4/h6-8,14H,5H2,1-4H3 |
InChI Key |
NVCKEHALANAIOE-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)Br)S(=O)(=O)NC(C)(C)C |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)S(=O)(=O)NC(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.